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Compound of Interest

Compound Name: GC583

Cat. No.: B1192733

Essential Safety and Handling Guide for GC583

Prudent Laboratory Practices for the Safe Handling of Petroleum-Derived Gases

This document provides crucial safety and logistical information for the handling and disposal
of GC583, a substance identified as a complex mixture of petroleum-derived gases. While a
specific Safety Data Sheet (SDS) for "GC583" is not publicly available, extensive research
strongly suggests it corresponds to "Gases (petroleum), sponge absorber off, fluidized catalytic
cracker and gas oil desulfurizer overhead fractionation" (CAS RN: 68955-33-9). This substance
Is a complex blend of hydrogen and volatile hydrocarbons, predominantly in the C1 to C4
range.

The following procedures are based on the known hazards of this category of petroleum gases
and are intended to empower researchers, scientists, and drug development professionals with
the necessary knowledge to maintain a safe laboratory environment.

Personal Protective Equipment (PPE)

The primary routes of exposure to GC583 are inhalation and skin contact. Therefore, a robust
PPE protocol is mandatory to mitigate risks. The following table summarizes the required PPE
for handling this substance.
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Body Part

Personal Protective
Equipment

Specifications and
Rationale

Respiratory

Full-face respirator with

appropriate cartridges

Protects against inhalation of
flammable and potentially toxic
gases and vapors. Cartridges
should be selected based on
the specific hydrocarbon

composition.

Self-Contained Breathing
Apparatus (SCBA)

Required for emergency
situations or in areas with
insufficient ventilation where
gas concentrations may be
high.

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended to prevent skin
contact with liquefied gases,

which can cause frostbite and

dermatitis.

Eyes & Face

Safety goggles or a full-face
shield

Protects against splashes of
liquefied gas and high-velocity
particles. A full-face shield is
recommended when a full-face

respirator is not in use.

Body

Flame-resistant (FR) clothing

Essential due to the flammable
nature of the gas mixture. FR
clothing should be worn over

cotton undergarments.

Chemical-resistant apron

Provides an additional layer of
protection against splashes of

liquefied gas.

Feet

Steel-toed, slip-resistant safety

boots

Protects against falling objects
and provides stability on

potentially slippery surfaces.
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Chemical-resistant material is

advised.

Health Hazard Summary

GC583 is a flammable gas mixture that can pose significant health risks upon exposure. The

primary hazards are summarized in the table below.

Hazard Description Potential Health Effects
Extremely flammable gas.
- Vapors are heavier than air Vapors may form explosive
Flammability

and can travel considerable

distances to an ignition source.

mixtures with air.

Inhalation Toxicity

Can act as a simple asphyxiant
by displacing oxygen in the air.

May contain toxic components.

Dizziness, headache, nausea,
loss of coordination. High
concentrations can lead to

unconsciousness and death.

Skin Contact

Contact with liquefied gas can
cause severe frostbite.
Prolonged or repeated contact
with the gas can cause skin

irritation and dermatitis.

Frostbite, redness, drying, and

cracking of the skin.

Eye Contact

Contact with liquefied gas can
cause serious eye damage.
Vapors can be irritating to the

eyes.

Frostbite, severe irritation, and
potential for permanent eye

damage.

Carcinogenicity

May contain components such
as 1,3-butadiene and benzene,
which are classified as human

carcinogens.

Long-term exposure may

increase the risk of cancer.
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Experimental Protocols: Safe Handling and
Operational Plan

Adherence to a strict operational protocol is paramount when working with GC583. The
following step-by-step guidance outlines the safe handling procedure from preparation to
completion of work.

e Preparation and System Check:

o Ensure the work area is well-ventilated, preferably within a certified chemical fume hood or
a designated gas handling area with an appropriate ventilation system.

o Verify that all gas cylinders are securely fastened in an upright position.

o Inspect all tubing, connectors, and valves for any signs of wear, damage, or leaks before
use. Use a leak detection solution (e.g., soapy water) to check for gas leaks.

o Ensure that all ignition sources (e.g., open flames, hot plates, static electricity sources) are
eliminated from the work area.

o Confirm the availability and proper functioning of all required PPE.

o Locate the nearest emergency shower, eyewash station, and fire extinguisher.
¢ Gas Handling and Usage:

o Always work with the smallest quantity of gas necessary for the experiment.

o Open the main cylinder valve slowly.

o Use a regulator to control the pressure of the gas being delivered.

o Never heat the gas cylinder to increase the withdrawal rate.

o When not in use, ensure the cylinder valve is closed, and the pressure in the regulator is
released.

o Completion of Work:
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[e]

Close the main cylinder valve securely.

o

Vent any remaining gas in the lines to a safe, designated location (e.g., a fume hood or a
scrubber system).

o

Disconnect the regulator and replace the valve protection cap on the cylinder.

[¢]

Clean the work area thoroughly.

Disposal Plan

The disposal of GC583 and associated waste must be conducted in accordance with all
applicable federal, state, and local regulations.

e Unused Gas: Unused or excess gas should be returned to the supplier if possible. Do not
attempt to vent large quantities of the gas to the atmosphere.

o Empty Cylinders: "Empty" gas cylinders are never truly empty and will contain residual gas
under pressure. They should be clearly marked as "empty,” and the valve protection cap
should be secured. Return empty cylinders to the gas supplier.

» Contaminated Materials: Any materials contaminated with GC583 (e.qg., gloves, aprons,
cleaning materials) should be considered hazardous waste. These materials must be
collected in a designated, sealed container and disposed of through a licensed hazardous
waste disposal company.

Visualizations

The following diagrams provide a visual representation of the safe handling workflow and the
potential health hazards associated with GC583.
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Caption: A workflow for the safe handling of GC583 from preparation to disposal.
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Caption: Potential health hazards associated with exposure to GC583.

 To cite this document: BenchChem. [Personal protective equipment for handling GC583].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192733#personal-protective-equipment-for-
handling-gc583]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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